N-[(1,1-dioxothian-4-yl)methyl]-1H-indole-7-carboxamide

• IUPAC Name: N-[(1,1-dioxothian-4-yl)methyl]-1H-indole-7-carboxamide
• InChI: InChI=1S/C15H18N2O3S/c18-15(13-3-1-2-12-4-7-16-14(12)13)17-10-11-5-8-21(19,20)9-6-11/h1-4,7,11,16H,5-6,8-10H2,(H,17,18)
• InChI Key: ORGUJONDBGSSNL-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1CNC(=O)C2=CC=CC3=C2NC=C3
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

N-[(1,1-dioxothian-4-yl)methyl]-1H-indole-7-carboxamide is a synthetic compound that belongs to the class of indole derivatives Indole derivatives are significant in the field of medicinal chemistry due to their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1,1-dioxothian-4-yl)methyl]-1H-indole-7-carboxamide typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through various methods, such as the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions.

Introduction of the Carboxamide Group: The carboxamide group can be introduced by reacting the indole derivative with an appropriate carboxylic acid derivative, such as an acid chloride or an ester, in the presence of a base.

Attachment of the Dioxothianyl Group: The dioxothianyl group can be introduced through a nucleophilic substitution reaction, where the indole derivative reacts with a suitable sulfone compound under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

N-[(1,1-dioxothian-4-yl)methyl]-1H-indole-7-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium hydride in dimethylformamide.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogenated functional groups.

Substitution: Formation of substituted derivatives with new functional groups replacing existing ones.

Scientific Research Applications

N-[(1,1-dioxothian-4-yl)methyl]-1H-indole-7-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(1,1-dioxothian-4-yl)methyl]-1H-indole-7-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1,1-dioxothian-3-yl)-3-methyl-4-pyrazol-1-ylbenzamide
• tert-Butyl N-(1,1-dioxothian-4-yl)carbamate

Uniqueness

N-[(1,1-dioxothian-4-yl)methyl]-1H-indole-7-carboxamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of the indole core with the dioxothianyl and carboxamide groups makes it a versatile compound for various research applications.